Cas no 1521774-35-5 (1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 1521774-35-5
• MF: C₁₂H₁₃ClFN
• MW: 225.689725637436
• CID: 6124762
• PubChem ID: 83673890
• Update Time: 2025-06-13

1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine
• EN300-1997806
• 1-[1-(2-chloro-5-fluorophenyl)cyclopropyl]cyclopropan-1-amine
• 1521774-35-5

• Inchi： 1S/C12H13ClFN/c13-10-2-1-8(14)7-9(10)11(3-4-11)12(15)5-6-12/h1-2,7H,3-6,15H2
• InChI Key： IMLIEBGTTAFVGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 225.0720553g/mol
• Monoisotopic Mass: 225.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine

Recent Advances in the Study of 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS: 1521774-35-5)

In recent years, the compound 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS: 1521774-35-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. The compound's structural complexity, featuring two cyclopropyl rings and a halogenated phenyl group, presents both challenges and opportunities for synthetic chemists. Recent publications highlight the importance of stereochemical control during synthesis, as the enantiomeric purity of the compound can significantly influence its biological activity.

Pharmacological studies have revealed that 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine exhibits high affinity for specific neurotransmitter receptors in the brain. In vitro assays demonstrate its potent activity as a modulator of serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Animal models have shown that the compound can cross the blood-brain barrier effectively, with favorable pharmacokinetic profiles. These findings position it as a promising candidate for further preclinical development.

Recent investigations into the mechanism of action of 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into the compound's binding interactions with target proteins at the atomic level. The halogenated phenyl group appears to play a critical role in receptor binding, while the cyclopropyl moieties contribute to the molecule's metabolic stability. Such detailed structural information is invaluable for the design of next-generation derivatives with improved selectivity and reduced side effects.

In the context of drug development, 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine has shown potential as a lead compound for multiple indications. Recent patent filings indicate growing commercial interest in this molecule, with several pharmaceutical companies exploring its utility in treating depression, anxiety, and Parkinson's disease. The compound's unique chemical structure offers opportunities for intellectual property protection, making it an attractive target for further investment and development.

Despite these promising developments, challenges remain in the clinical translation of 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine. Recent toxicology studies have identified potential concerns regarding long-term exposure, necessitating further optimization of the compound's safety profile. Additionally, the precise dose-response relationships and potential drug-drug interactions require more extensive investigation. Ongoing research aims to address these issues while exploring novel formulations that could enhance the compound's therapeutic index.

In conclusion, 1-1-(2-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS: 1521774-35-5) represents a fascinating case study in modern drug discovery. Its unique structural features and promising pharmacological properties continue to inspire innovative research across multiple disciplines. As the scientific community gains deeper understanding of this compound's potential, it may pave the way for breakthrough therapies in neuropharmacology. Future research directions likely will focus on structural optimization, mechanism elucidation, and translational studies to bring this molecule closer to clinical application.